Cas no 2138064-98-7 (6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138064-98-7
• MF: C₁₅H₂₅F₂NO
• MW: 273.361911535263
• CID: 6216923
• PubChem ID: 165490983
• Update Time: 2025-05-21

6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161737
• 2138064-98-7
• 6-(3,3-difluoropiperidin-1-yl)spiro[4.5]decan-8-ol
• 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C15H25F2NO/c16-15(17)7-3-9-18(11-15)13-10-12(19)4-8-14(13)5-1-2-6-14/h12-13,19H,1-11H2
• InChI Key： AYYQXCPWXUIYIR-UHFFFAOYSA-N
• SMILES： FC1(CCCN(C1)C1CC(CCC21CCCC2)O)F

Computed Properties

• Exact Mass: 273.19042075g/mol
• Monoisotopic Mass: 273.19042075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol

6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol: A Comprehensive Overview

6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol is a complex organic compound with the CAS number 2138064-98-7. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom, in this case, the oxygen atom in the hydroxyl group. The molecule features a spiro[4.5]decan skeleton, which is a decane ring system with a spiro junction between the fourth and fifth carbons. The piperidin ring is substituted at position 1 with a difluoropiperidin group, specifically at positions 3 and 3', introducing fluorine atoms into the structure.

The synthesis of 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol involves a multi-step process that typically includes ring formation, substitution reactions, and fluorination. Recent advancements in organic synthesis have enabled the efficient construction of such complex spiro systems. For instance, researchers have employed catalytic asymmetric methods to achieve high enantioselectivity in the formation of spiro compounds, which is particularly relevant for applications in drug discovery.

Structurally, this compound exhibits a unique balance of rigidity and flexibility due to the spiro junction and the fluorinated piperidine ring. The fluorine atoms at positions 3 and 3' contribute to both electronic and steric effects, potentially influencing the compound's reactivity and biological activity. The hydroxyl group at position 8 adds hydrophilic character to the molecule, which may enhance its solubility in polar solvents.

Recent studies have highlighted the potential of 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol as a scaffold for drug development. Its structural features make it an attractive candidate for exploring interactions with biological targets such as enzymes or receptors. For example, researchers have investigated its ability to modulate ion channels and kinase activity, suggesting potential applications in treating neurological disorders or cancer.

The physical properties of this compound are also of significant interest. Its melting point and boiling point are influenced by the molecular weight and the presence of fluorine atoms. Experimental data indicate that it has moderate stability under standard conditions but may degrade under harsh thermal or oxidative conditions. The compound's solubility in organic solvents like dichloromethane and ethanol has been reported, making it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

In terms of applications, 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol has been explored in both academic research and industrial settings. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of bioactive molecules with complex architectures. Additionally, its unique electronic properties make it a candidate for use in materials science applications such as optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of 6-(3,3-Difluoropiperidin-1-yl)spiro[4.5]decan-8-ol is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation through hydrolytic cleavage and oxidative processes.

In conclusion, 6-(3,3-Difluoropiperidin-1-yli)spiro[4.5]decan